Cas no 1804642-58-7 (3-Fluoro-2-methyl-4-(trifluoromethoxy)pyridine-6-carbonyl chloride)

• Product Name: 3-Fluoro-2-methyl-4-(trifluoromethoxy)pyridine-6-carbonyl chloride
• CAS No: 1804642-58-7
• MF: C₈H₄ClF₄NO₂
• MW: 257.56947517395
• CID: 4828518
• Update Time: 2025-05-21

3-Fluoro-2-methyl-4-(trifluoromethoxy)pyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-methyl-4-(trifluoromethoxy)pyridine-6-carbonyl chloride

• Inchi： 1S/C8H4ClF4NO2/c1-3-6(10)5(16-8(11,12)13)2-4(14-3)7(9)15/h2H,1H3
• InChI Key： FEISWNPOFRUFFN-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(=C(C(C)=N1)F)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 3-Fluoro-2-methyl-4-(trifluoromethoxy)pyridine-6-carbonyl chloride

3-Fluoro-2-methyl-4-(trifluoromethoxy)pyridine-6-carbonyl chloride

3-Fluoro-2-methyl-4-(trifluoromethoxy)pyridine-6-carbonyl chloride is a highly specialized organic compound with the CAS number 1804642-58-7. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry and pharmacology due to their unique electronic properties and potential bioactivity. The molecule features a pyridine ring substituted with a fluoro group at position 3, a methyl group at position 2, and a trifluoromethoxy group at position 4, along with a carbonyl chloride group at position 6. These substituents contribute to the compound's distinct chemical reactivity and physical properties.

The synthesis of 3-Fluoro-2-methyl-4-(trifluoromethoxy)pyridine-6-carbonyl chloride typically involves multi-step organic reactions, including nucleophilic substitutions, electrophilic substitutions, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the pyridine ring with high precision.

The compound exhibits significant potential in various applications. In medicinal chemistry, it serves as a valuable building block for constructing bioactive molecules targeting specific therapeutic areas such as oncology and infectious diseases. Its electronic properties make it an attractive candidate for use in materials science, particularly in the development of advanced materials like organic semiconductors and sensors.

Recent studies have highlighted the importance of fluorinated compounds like 3-Fluoro-2-methyl-4-(trifluoromethoxy)pyridine-6-carbonyl chloride in drug discovery. Fluorination often enhances drug-like properties such as lipophilicity and metabolic stability, which are critical for achieving favorable pharmacokinetic profiles. Researchers have demonstrated that this compound can act as a potent inhibitor of certain enzymes involved in disease pathways, making it a promising lead for further optimization.

In terms of environmental impact, the stability and biodegradability of 3-Fluoro-2-methyl-4-(trifluoromethoxy)pyridine-6-carbonyl chloride are under investigation to ensure its safe handling and disposal. Regulatory agencies emphasize the importance of understanding the environmental fate of such compounds to minimize their ecological footprint.

The integration of computational chemistry tools has significantly accelerated the exploration of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure, reactivity, and potential interactions with biological systems. These computational studies complement experimental work by predicting optimal reaction conditions and guiding synthetic strategies.

In conclusion, 3-Fluoro-2-methyl-4-(trifluoromethoxy)pyridine-6-carbonyl chloride stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and computational techniques, positions it as a key player in future research and development efforts.